1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-amine hydrochloride
Overview
Description
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-amine hydrochloride, otherwise known as 1-(2,3-DHBDA-HCl), is an organic compound used in a variety of scientific research applications. It is a derivative of benzodioxin, a heterocyclic compound, and is used in the synthesis of other compounds. 1-(2,3-DHBDA-HCl) has been used in the study of biochemical and physiological effects, as well as in the investigation of a variety of biological systems.
Scientific Research Applications
1-(2,3-DHBDA-HCl) has been used in a variety of scientific research applications. It has been used as a substrate in the study of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin, norepinephrine, and dopamine. Additionally, it has been used in the study of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. It has also been used as a substrate in the study of the enzyme acetylcholinesterase, which is involved in the metabolism of the neurotransmitter acetylcholine.
Mechanism of Action
The mechanism of action of 1-(2,3-DHBDA-HCl) is not fully understood. It is known, however, that it acts as a substrate for the enzymes monoamine oxidase, cytochrome P450, and acetylcholinesterase. By binding to these enzymes, it is thought to alter their activity and affect the metabolism of neurotransmitters and other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2,3-DHBDA-HCl) are not well understood. It has been shown to inhibit the activity of monoamine oxidase, cytochrome P450, and acetylcholinesterase, suggesting that it may affect the metabolism of neurotransmitters and other molecules. Additionally, it has been shown to have an effect on the expression of several genes involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
1-(2,3-DHBDA-HCl) has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable at room temperature. Additionally, it has been used in a variety of scientific research applications, making it a versatile compound for laboratory use.
The main limitation of 1-(2,3-DHBDA-HCl) is that its mechanism of action is not fully understood. Additionally, its biochemical and physiological effects are not well understood, making it difficult to predict its effects in laboratory experiments.
Future Directions
The future directions for research on 1-(2,3-DHBDA-HCl) include further investigation into its mechanism of action, biochemical and physiological effects, and potential applications. Additionally, further research into its interactions with other enzymes and molecules may yield new insights into its potential uses. Finally, further research into its potential toxicity and safety profiles may yield new information about its potential applications.
Synthesis Methods
1-(2,3-DHBDA-HCl) is synthesized in a two-step process, utilizing a Grignard reaction followed by hydrolysis. In the first step, 2,3-dihydro-1,4-benzodioxin is reacted with 2,2,2-trifluoroethan-1-amine in the presence of a Grignard reagent. The reaction is conducted in a polar aprotic solvent, such as dimethylsulfoxide (DMSO), at a temperature of -78°C. The resulting product is then hydrolyzed with hydrochloric acid (HCl) to yield 1-(2,3-DHBDA-HCl).
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-amine hydrochloride' involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with trifluoroacetic anhydride to form 2,3-dihydro-1,4-benzodioxin-6-yl trifluoroacetate. This intermediate is then reacted with ammonia to form 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-amine, which is subsequently converted to the hydrochloride salt by reaction with hydrochloric acid." "Starting Materials": [ "2,3-dihydro-1,4-benzodioxin-6-carboxylic acid", "trifluoroacetic anhydride", "ammonia", "hydrochloric acid" ] "Reaction": [ "Step 1: React 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with trifluoroacetic anhydride in the presence of a catalyst to form 2,3-dihydro-1,4-benzodioxin-6-yl trifluoroacetate.", "Step 2: React 2,3-dihydro-1,4-benzodioxin-6-yl trifluoroacetate with ammonia in the presence of a base to form 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-amine.", "Step 3: React 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-amine with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
| 2751611-62-6 | |
Molecular Formula |
C10H11ClF3NO2 |
Molecular Weight |
269.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
